Cas no 132487-94-6 (Phytonadione Trans-IV)

Phytonadione Trans-IV structure
Phytonadione Trans-IV structure
Product Name:Phytonadione Trans-IV
CAS No:132487-94-6
MF:C31H46O2
MW:450.695749759674
CID:2051899
PubChem ID:7048753
Update Time:2025-04-21

Phytonadione Trans-IV Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-((E)-3,7,11,15-tetramethyl-hexadec-2-enyl)-[1,4]naphthoquinone
    • 2-Methyl-3-[(2E)-3,7,11,15-tetramethyl-2-hexadecaenyl]naphthoquinone
    • phylloquinone
    • Vitamin K
    • vitamin K1
    • 132487-94-6
    • trans-Vitamin K1 enantiomer
    • Vitamin K-d7 (5,6,7,8-d4, 2-methyl-d3)
    • Phytonadione Trans-IV
    • Inchi: 1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m0/s1
    • InChI Key: MBWXNTAXLNYFJB-JHBCSKSVSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(C)=C1C/C=C(\C)/CCC[C@@H](C)CCC[C@@H](C)CCCC(C)C)=O

Computed Properties

  • Exact Mass: 450.349780706Da
  • Monoisotopic Mass: 450.349780706Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 14
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 34.1Ų

Phytonadione Trans-IV Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P123520-0.5mg
Phytonadione Trans-IV
132487-94-6
0.5mg
$ 465.00 2022-06-03
TRC
P123520-1mg
Phytonadione Trans-IV
132487-94-6
1mg
$999.00 2023-05-17
TRC
P123520-.5mg
Phytonadione Trans-IV
132487-94-6
5mg
$563.00 2023-05-17
TRC
P123520-25mg
Phytonadione Trans-IV
132487-94-6
25mg
$ 39000.00 2023-09-06

Phytonadione Trans-IV Related Literature

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